Cas no 1361916-98-4 (Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1361916-98-4
• MF: C₁₂H₁₅F₃N₂O₃
• MW: 292.254313707352
• CID: 4931521
• Update Time: 2025-05-26

Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C12H15F3N2O3/c1-3-19-11(18)5-8-4-10(20-12(13,14)15)9(6-16)17-7(8)2/h4H,3,5-6,16H2,1-2H3
• InChI Key： XQUJYSFNJHLTPK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC(=O)OCC)C(C)=NC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate

Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1361916-98-4): A Comprehensive Overview

Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1361916-98-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group, a methyl substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate have been subjects of extensive research due to its potential role in the development of novel pharmaceutical agents. The compound's molecular structure allows for various functional modifications, making it a valuable scaffold for medicinal chemists. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of drug discovery, Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate has shown promise as a lead compound for several therapeutic targets. Its pyridine core is a common motif in bioactive molecules, and the presence of polar functional groups enhances its solubility and binding affinity to biological targets. Studies have indicated that this compound may exhibit inhibitory activity against various enzymes and receptors, making it a candidate for further investigation in the treatment of inflammatory diseases, neurological disorders, and other conditions.

One of the most intriguing aspects of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate is its potential to serve as a building block for more complex drug molecules. The aminomethyl group provides a site for further derivatization, allowing chemists to modify its properties and tailor its biological activity. Additionally, the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. These characteristics make this compound an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing pharmacological properties.

The pharmaceutical industry has been increasingly interested in fluorinated compounds due to their improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to enhanced binding affinity, prolonged half-life, and increased resistance to metabolic degradation. Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate exemplifies this trend, as the presence of a trifluoromethoxy group suggests potential benefits in these areas. Furthermore, recent studies have highlighted the role of pyridine derivatives in modulating enzyme activity and receptor binding, reinforcing the interest in this class of compounds.

In conclusion, Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1361916-98-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse functional modifications, making it a valuable scaffold for drug design. The compound's promising biological activities and favorable pharmacokinetic properties position it as a key candidate for further exploration in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.